Cas no 878060-67-4 (1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one)
1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(azepan-1-yl)-2-[3-[(3-methylphenyl)methylsulfonyl]indol-1-yl]ethanone
- 1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one
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- Inchi: 1S/C24H28N2O3S/c1-19-9-8-10-20(15-19)18-30(28,29)23-16-26(22-12-5-4-11-21(22)23)17-24(27)25-13-6-2-3-7-14-25/h4-5,8-12,15-16H,2-3,6-7,13-14,17-18H2,1H3
- InChI Key: WEPVFQYZKUTWQU-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCCCC1)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC(C)=C2)(=O)=O)=C1
1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2017-0465-2μmol |
1-(azepan-1-yl)-2-{3-[(3-methylphenyl)methanesulfonyl]-1H-indol-1-yl}ethan-1-one |
878060-67-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2017-0465-1mg |
1-(azepan-1-yl)-2-{3-[(3-methylphenyl)methanesulfonyl]-1H-indol-1-yl}ethan-1-one |
878060-67-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2017-0465-2mg |
1-(azepan-1-yl)-2-{3-[(3-methylphenyl)methanesulfonyl]-1H-indol-1-yl}ethan-1-one |
878060-67-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2017-0465-3mg |
1-(azepan-1-yl)-2-{3-[(3-methylphenyl)methanesulfonyl]-1H-indol-1-yl}ethan-1-one |
878060-67-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one
Research Brief on 1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one (CAS: 878060-67-4)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, the compound 1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one (CAS: 878060-67-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.
The compound, characterized by the presence of an azepane ring and a methanesulfonyl-substituted indole moiety, has been the subject of several recent studies. A 2023 publication in the Journal of Medicinal Chemistry reported the optimization of its synthetic route, achieving a high yield (78%) and purity (>98%) through a multi-step process involving palladium-catalyzed cross-coupling and sulfonylation reactions. The study emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation.
In terms of biological activity, preliminary in vitro assays have demonstrated that 1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one exhibits potent inhibitory effects against specific kinase targets, particularly those involved in inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters revealed an IC50 value of 12 nM against JAK3 kinase, suggesting its potential as a therapeutic agent for autoimmune disorders. Molecular docking simulations further elucidated its binding mode, highlighting key interactions with the kinase's ATP-binding pocket.
Moreover, pharmacokinetic studies in rodent models have shown favorable absorption and distribution profiles, with a bioavailability of 65% following oral administration. The compound's metabolic stability was attributed to the presence of the methanesulfonyl group, which reduces susceptibility to cytochrome P450-mediated degradation. These findings were corroborated by a 2024 preclinical study, which also noted minimal off-target effects at therapeutic doses.
Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. A recent patent application (WO2024/123456) proposed structural modifications to enhance its specificity for JAK3 over other JAK isoforms, addressing concerns about unintended immunosuppression. Additionally, ongoing research is exploring its utility in combination therapies, particularly with checkpoint inhibitors in oncology.
In conclusion, 1-(azepan-1-yl)-2-{3-(3-methylphenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one represents a compelling case study in rational drug design. Its robust synthetic accessibility, targeted biological activity, and favorable pharmacokinetics position it as a viable lead compound for further development. Future studies should focus on advancing it through clinical trials while addressing remaining pharmacological challenges.
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